Cas no 65010-89-1 (Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate)

Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate structure
65010-89-1 structure
Product Name:Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate
CAS No:65010-89-1
MF:C12H11ClN2O3S
MW:298.745340585709
CID:2675303
PubChem ID:12382793
Update Time:2025-04-21

Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-[(CHLOROACETYL)AMINO]-6-BENZOTHIAZOLECARBOXYLIC ACID ETHYL ESTER
    • ethyl 2-[(2-chloroacetyl)amino]-1,3-benzothiazole-6-carboxylate
    • Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate
    • DTXSID80495556
    • AKOS000297939
    • 65010-89-1
    • Inchi: 1S/C12H11ClN2O3S/c1-2-18-11(17)7-3-4-8-9(5-7)19-12(14-8)15-10(16)6-13/h3-5H,2,6H2,1H3,(H,14,15,16)
    • InChI Key: DVCVCFKHXXVFBX-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=NC2C=CC(C(=O)OCC)=CC=2S1)=O

Computed Properties

  • Exact Mass: 298.0178911Da
  • Monoisotopic Mass: 298.0178911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 96.5Ų

Ethyl 2-(2-chloroacetamido)-1,3-benzothiazole-6-carboxylate Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.